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Compound of Interest

Compound Name: 1-Ethyl-1-tosylmethyl isocyanide

Cat. No.: B1342375

Essential Safety and Handling Guide for 1-Ethyl-
1-tosylmethyl isocyanide

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Ethyl-1-tosylmethyl isocyanide (CAS
No. 58379-81-0) is not readily available. The following guidance is based on the safety
information for the closely related compound, Tosylmethyl isocyanide (TosMIC, CAS No.
36635-61-7). Due to the structural similarity, it is prudent to assume that 1-Ethyl-1-tosylmethyl
isocyanide possesses similar hazards. This information should be used as a baseline for
handling procedures, and a comprehensive, substance-specific risk assessment should be
conducted by qualified personnel before commencing any work.

Immediate Safety and Handling Precautions

Tosylmethyl isocyanide (TosMIC) is classified as toxic if swallowed, in contact with skin, or if
inhaled.[1][2][3] It can cause skin and eye irritation.[4] Therefore, stringent safety measures are
required to minimize exposure.

Personal Protective Equipment (PPE):

Proper PPE is the final line of defense against chemical exposure and must be worn at all
times when handling this compound.
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PPE Category Specification

Chemical splash-resistant safety glasses or
) goggles with side protection are mandatory.[1] If
Eye Protection o ] o
splashing is possible, a combination of safety

glasses and a face shield should be used.

Wear appropriate chemical-resistant gloves

(e.g., nitrile or neoprene), a lab coat or coverall,
Skin Protection and closed-toe shoes. For tasks with a higher

risk of exposure, a chemical-resistant suit may

be necessary.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1]

Respiratory Protection [5] If exposure limits are exceeded or if irritation
is experienced, a NIOSH/MSHA approved

respirator should be used.[5]

Handling Procedures:

o Engineering Controls: All handling of 1-Ethyl-1-tosylmethyl isocyanide should be
performed in a well-ventilated laboratory, ideally within a certified chemical fume hood to
minimize inhalation exposure.[1]

o Personal Hygiene: Avoid all personal contact with the chemical. Do not eat, drink, or smoke
in the laboratory. Wash hands and any exposed skin thoroughly after handling.[1][6]

o Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE,
absorb the spill with an inert material and place it into a sealed container for disposal.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] The compound
may be moisture and light-sensitive.[6]

Disposal Plan:
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All waste containing 1-Ethyl-1-tosylmethyl isocyanide must be treated as hazardous waste.
Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.[1][5] Do not dispose of it down the drain.[5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Ethyl-1-tosylmethyl isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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